2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C17H16ClN5O/c1-12-2-8-15(9-3-12)23-16(20-21-22-23)11-19-17(24)10-13-4-6-14(18)7-5-13/h2-9H,10-11H2,1H3,(H,19,24)
• InChI Key: AWYLQDXENJSFOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol

Description

2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is a chemical compound that belongs to the class of tetrazole derivatives. It has gained significant attention in the scientific community due to its potential applications in the pharmaceutical industry.

Scientific Research Applications

Photovoltaic and Nonlinear Optical Applications

Compounds with structural similarities to 2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide have been explored for their applications in photovoltaics and as nonlinear optical (NLO) materials. Benzothiazolinone acetamide analogs, for instance, have shown promise as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light-harvesting efficiency and favorable free energy for electron injection. Their NLO properties, which are crucial for optical modulation and telecommunications, have also been investigated, with findings suggesting varying degrees of second-order hyperpolarizability among similar compounds (Mary et al., 2020).

Antiviral and Anticancer Potential

Research on structurally related compounds has demonstrated significant antiviral and antiapoptotic effects, particularly against Japanese encephalitis. These findings highlight the potential therapeutic applications of such compounds in treating viral infections. Additionally, derivatives of similar structures have been synthesized and evaluated for their α-glucosidase inhibitory potential, which is relevant in the search for new diabetes treatments. Some of these derivatives exhibited promising inhibitory activities, suggesting their potential as drug leads for diabetes management (Iftikhar et al., 2019).

Herbicidal Activities

Certain acetamide derivatives have been synthesized and assessed for their herbicidal activities. Studies indicate that some compounds, particularly those with specific substituents, exhibit strong herbicidal activities against upland weeds. This suggests the potential agricultural applications of these compounds in managing weed growth without affecting crops such as cotton (Kai et al., 1998).

Molecular Docking and Antimicrobial Activity

The antimicrobial activities of acetamide derivatives have also been explored, with several new compounds synthesized and screened for their effects against different microorganisms. The structural elucidation and antimicrobial activity assessments of these compounds contribute to the understanding of their potential as antimicrobial agents (Mistry et al., 2009).